Cas no 944898-81-1 (3-Iodo-4-methoxy-1H-indazole)

3-Iodo-4-methoxy-1H-indazole structure
Product Name:3-Iodo-4-methoxy-1H-indazole
CAS No:944898-81-1
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD10696794
CID:1040474
PubChem ID:70700906
3-Iodo-4-methoxy-1H-indazole Properties
Names and Identifiers
-
- 3-Iodo-4-methoxy-1H-indazole
- 1H-Indazole, 3-iodo-4-Methoxy-
- 3-iodo-4-methoxy-2H-indazole
- DTXSID70743694
- F17790
- 944898-81-1
- AB58183
- SCHEMBL14631557
- DB-348317
-
- MDL: MFCD10696794
- InChIKey: WTBLMJGTCGQTPN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11)
- SMILES: COC1=CC=CC2=C1C(=NN2)I
Computed Properties
- Exact Mass: 273.96031g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 273.96031g/mol
- Heavy Atom Count: 12
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Solubility: Very slightly soluble (0.44 g/l) (25 º C),
- Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),
3-Iodo-4-methoxy-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005XAS-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$89.00 | 2024-04-19 | |
A2B Chem LLC | AC75636-250mg |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 250mg |
$57.00 | 2024-07-18 | |
Alichem | A269002765-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 5g |
$1013.29 | 2023-08-31 | |
Ambeed | A490110-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 5g |
$658.0 | ||
Apollo Scientific | OR305092-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 1g |
£595.00 | 2024-05-26 | ||
Chemenu | CM150256-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95% | 1g |
$729 | 2021-08-05 | |
Crysdot LLC | CD11006851-1g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 95+% | 1g |
$599 | 2024-07-19 | |
eNovation Chemicals LLC | D516325-1g |
1H-Indazole, 3-iodo-4-methoxy- |
944898-81-1 | 95% | 1g |
$298 | 2022-09-07 | |
TRC | I737998-10mg |
3-Iodo-4-Methoxy-1h-Indazole |
944898-81-1 | 10mg |
45.00 | |||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1533019-5g |
3-Iodo-4-methoxy-1H-indazole |
944898-81-1 | 98% | 5g |
¥7140.00 |
3-Iodo-4-methoxy-1H-indazole Related Literature
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Lu An,Zheng Li,Zipeng Guo,Yong Hu,Yulong Huang,Jason N. Armstrong,Chi Zhou Nanoscale Adv., 2022,4, 4291-4295
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Yingke Wu,Sandra Michel-Souzy,Manfred Wagner,Jeroen J. L. M. Cornelissen J. Mater. Chem. B, 2021,9, 5621-5627
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Jianqiang Huo,Donghui Yu,Haiqiang Li,Bingcai Luo,Navamoney Arulsamy RSC Adv., 2019,9, 39323-39331
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Ying Bu,Hai-Xing Xu,Xin Li,Wen-Jin Xu,Yi-xia Yin,Hong-lian Dai,Xiao-bin Wang,Zhi-Jun Huang,Pei-Hu Xu RSC Adv., 2018,8, 10806-10817
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Flávia Amanda Pedroso de Morais,Adalberto Enumo, Jr.,Renato Sonchini Gonçalves,Gabriel Batista Cesar,Nathielle Miranda,Bruno Henrique Vilsinski,Ranulfo Combuca da Silva, Junior,Celso Vataru Nakamura,Noboru Hioka,Wilker Caetano Photochem. Photobiol. Sci., 2019,18, 487-494
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8. Front cover
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María Jesús Durán-Peña,José Manuel Botubol Ares,James R. Hanson,Isidro G. Collado,Rosario Hernández-Galán Nat. Prod. Rep., 2015,32, 1236-1248
Recommended suppliers
Amadis Chemical Company Limited
(CAS:944898-81-1)3-Iodo-4-methoxy-1H-indazole

Purity:99%
Quantity:5g
Price($):592.0